Cas no 1806785-55-6 (5-Amino-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1806785-55-6
• MF: C₆H₅F₂N₃O₂
• MW: 189.119607686996
• CID: 4798957
• Update Time: 2025-07-19

5-Amino-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H5F2N3O2/c7-5(8)4-1-3(9)2-10-6(4)11(12)13/h1-2,5H,9H2
• InChI Key： ASXRGFPNSWVADM-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-3-(difluoromethyl)-2-nitropyridine

Recent Advances in the Study of 5-Amino-3-(difluoromethyl)-2-nitropyridine (CAS: 1806785-55-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-3-(difluoromethyl)-2-nitropyridine (CAS: 1806785-55-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both amino and nitro functional groups along with a difluoromethyl moiety, exhibits unique electronic properties that make it particularly interesting for drug discovery and medicinal chemistry applications. Recent studies have focused on exploring its potential as a building block for novel bioactive molecules, with particular attention to its role in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective kinase inhibitors. Researchers utilized 5-Amino-3-(difluoromethyl)-2-nitropyridine as a key intermediate in the development of novel JAK3 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of inhibitors. The difluoromethyl group was found to play a crucial role in enhancing metabolic stability while maintaining favorable physicochemical properties.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1806785-55-6 showed promising activity against drug-resistant strains of Staphylococcus aureus. The unique electronic properties of the nitropyridine core, combined with the strategic placement of the difluoromethyl group, contributed to enhanced membrane permeability and target binding affinity. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 Nature Protocols publication detailed an efficient, scalable synthesis route for 5-Amino-3-(difluoromethyl)-2-nitropyridine that addresses previous challenges in regioselectivity and yield. The new protocol employs a copper-catalyzed amination followed by a novel difluoromethylation strategy, achieving an overall yield of 68% with excellent purity (>99%). This advancement is expected to facilitate broader investigation of this scaffold in drug discovery programs.

The compound's photophysical properties have also attracted attention in chemical biology applications. Research published in Chemical Communications (2023) demonstrated that 1806785-55-6 derivatives can serve as efficient fluorescence quenchers in FRET-based assays, offering advantages over traditional quencher molecules in terms of stability and quenching efficiency. This application expands the compound's utility beyond therapeutic development into the realm of biochemical tools and diagnostics.

Looking forward, the unique combination of structural features in 5-Amino-3-(difluoromethyl)-2-nitropyridine continues to inspire innovative research directions. Current investigations are exploring its potential in covalent inhibitor design, where the nitro group could serve as a latent electrophile, and in metal-organic frameworks for drug delivery applications. As synthetic accessibility improves and structure-activity relationships become better understood, this compound is poised to make significant contributions to multiple areas of chemical biology and pharmaceutical science.